Cas no 1020252-37-2 (2-({[3-(trifluoromethyl)phenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-({[3-(trifluoromethyl)phenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 1020252-37-2
• MF: C₁₇H₁₀F₃NO₂
• MW: 317.262014865875
• CID: 4567987
• Update Time: 2025-08-04

2-({[3-(trifluoromethyl)phenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-({[3-(trifluoromethyl)phenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione
• 2-(2-AZA-2-(3-(TRIFLUOROMETHYL)PHENYL)VINYL)INDANE-1,3-DIONE
• 1H-Indene-1,3(2H)-dione, 2-[[[3-(trifluoromethyl)phenyl]imino]methyl]-

• Inchi： 1S/C17H10F3NO2/c18-17(19,20)10-4-3-5-11(8-10)21-9-14-15(22)12-6-1-2-7-13(12)16(14)23/h1-9,14H
• InChI Key： JTXNVGMGDGKPRH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C1C=NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 317.066363g/mol
• Monoisotopic Mass: 317.066363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 317.26g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-({[3-(trifluoromethyl)phenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione

Introduction to 2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1020252-37-2)

2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 1020252-37-2, is characterized by its intricate structural framework, which includes a trifluoromethylphenyl group and an imino-methyl bridge connected to a dihydroindene core. The presence of these functional groups imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The compound's structure is reminiscent of biologically active scaffolds that have been widely explored in drug discovery. The trifluoromethyl group, in particular, is renowned for its ability to modulate metabolic stability and binding affinity in pharmacological targets. This feature has been leveraged in the development of numerous therapeutic agents, where it enhances the efficacy and selectivity of drug molecules. The dihydroindene core further contributes to the molecule's complexity, offering multiple sites for chemical modification and functionalization.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, indene derivatives have shown promise in inhibiting enzymes and receptors involved in various diseases. The specific configuration of 2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione makes it an intriguing candidate for further investigation in this context. Its ability to interact with biological targets through multiple binding interactions could lead to the development of novel therapeutic strategies.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse molecules in addressing complex diseases. The synthesis of 2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione exemplifies the cutting-edge approaches being employed to discover new drug candidates. Advanced synthetic methodologies have enabled the construction of this molecule with high precision, allowing researchers to fine-tune its properties for optimal biological activity. The integration of computational chemistry and high-throughput screening has further accelerated the process of identifying promising compounds like this one.

The potential applications of 2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its stability under various conditions suggests that it could be employed in industrial applications where chemical robustness is essential. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is likely to grow.

The study of such molecules also contributes to our fundamental understanding of chemical-biological interactions. By examining how 2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione interacts with biological systems, researchers can gain insights into mechanisms that underlie disease processes. This knowledge can then be translated into the development of more effective treatments that target specific biological pathways. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists.

In conclusion, 2-({[3-(trifluoromethylphenyl]imino}methyl)-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1020252-37-2) represents a significant advancement in the field of medicinal chemistry. Its complex structure and unique functional groups make it a versatile tool for drug discovery and biochemical research. As ongoing studies continue to explore its potential applications and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.